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Compound of Interest

Compound Name: CAY10444

Cat. No.: B1668646 Get Quote

CAY10444 Technical Support Center
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the degradation and storage best practices for

CAY10444.

Frequently Asked Questions (FAQs)
Q1: What is the recommended method for storing CAY10444 powder?

A1: CAY10444 as a solid powder should be stored at -20°C. Under these conditions, it is stable

for at least four years.[1]

Q2: How should I prepare and store stock solutions of CAY10444?

A2: It is recommended to dissolve CAY10444 in a suitable solvent such as DMSO. For optimal

stability, stock solutions should be aliquoted to avoid repeated freeze-thaw cycles and stored at

-80°C for up to one year, or at -20°C for up to one month.[2][3] Use fresh, anhydrous DMSO as

moisture can decrease the solubility of the compound.[2]

Q3: What is the solubility of CAY10444?

A3: CAY10444 is soluble in dimethyl sulfoxide (DMSO) and dimethylformamide (DMF). In

DMSO, its solubility can reach up to 14 mg/mL (48.7 mM).[2] For aqueous solutions, it can be

dissolved in a mixture of DMF and PBS (pH 7.2) (1:3) at a concentration of 0.15 mg/mL.[1]
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Q4: Is CAY10444 stable in aqueous solutions?

A4: While specific stability data in aqueous solutions is limited, it is generally recommended to

prepare aqueous dilutions fresh for immediate use. The thiazolidinecarboxylic acid structure of

CAY10444 suggests that it may be susceptible to degradation at higher temperatures and pH.

[4][5]
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Issue Potential Cause Recommended Solution

Difficulty Dissolving CAY10444
1. Use of old or hydrated

DMSO. 2. Incorrect solvent.

1. Use fresh, anhydrous

DMSO to prepare your stock

solution. Moisture can

significantly reduce solubility.

[2] 2. Ensure you are using a

recommended solvent like

DMSO or DMF.[1]

Precipitation of Compound in

Cell Culture Media

1. Final solvent concentration

is too high. 2. Low solubility in

aqueous media.

1. Ensure the final

concentration of the organic

solvent (e.g., DMSO) in your

cell culture medium is low,

typically below 0.1%, to

maintain solubility and

minimize toxicity. 2. Prepare

fresh dilutions from your stock

solution for each experiment.

Avoid storing CAY10444 in

aqueous solutions for

extended periods.

Loss of Compound Activity

1. Improper storage of stock

solutions. 2. Multiple freeze-

thaw cycles. 3. Potential

degradation.

1. Store stock solutions at

-80°C for long-term storage

(up to 1 year) or -20°C for

short-term storage (up to 1

month).[2] 2. Aliquot stock

solutions into single-use

volumes to avoid repeated

freeze-thaw cycles. 3. Prepare

fresh working solutions from

your stock for each

experiment.
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Form
Storage

Temperature
Duration Reference

Solid (Powder) -20°C ≥ 4 years [1]

In Solvent (e.g.,

DMSO)
-80°C 1 year [2]

In Solvent (e.g.,

DMSO)
-20°C 1 month [2][3]

Experimental Protocols
Protocol for Preparing CAY10444 Stock Solution

Materials:

CAY10444 powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile microcentrifuge tubes

Procedure:

1. Allow the CAY10444 vial to equilibrate to room temperature before opening.

2. To prepare a 10 mM stock solution, add the appropriate volume of anhydrous DMSO to

the vial of CAY10444. For example, to a 1 mg vial of CAY10444 (MW: 287.46 g/mol ), add

347.8 µL of DMSO.

3. Vortex the solution until the compound is completely dissolved. Gentle warming in a water

bath (37°C) can be used to aid dissolution if necessary.

4. Aliquot the stock solution into single-use, sterile microcentrifuge tubes.

5. Store the aliquots at -80°C for long-term storage or -20°C for short-term use.
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General Protocol for Treating Cells in Culture with
CAY10444

Materials:

Plated cells in appropriate culture medium

CAY10444 stock solution (e.g., 10 mM in DMSO)

Sterile cell culture medium

Procedure:

1. Seed cells in a multi-well plate at a density that will allow for optimal growth during the

experiment.

2. Allow cells to adhere and grow overnight in a CO2 incubator at 37°C.

3. On the day of the experiment, thaw an aliquot of the CAY10444 stock solution at room

temperature.

4. Prepare serial dilutions of the CAY10444 stock solution in fresh cell culture medium to

achieve the desired final concentrations for your experiment.

5. Important: Ensure the final concentration of DMSO in the culture medium does not exceed

a level that is toxic to your cells, typically less than 0.1%. Prepare a vehicle control with

the same final concentration of DMSO.

6. Remove the existing medium from the cells and replace it with the medium containing the

various concentrations of CAY10444 or the vehicle control.

7. Return the plate to the incubator and incubate for the desired experimental duration.

Visualizations
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CAY10444 Handling and Storage Workflow

Receive CAY10444
(Solid Powder)

Store at -20°C

Prepare Stock Solution
(in Anhydrous DMSO)

Aliquot into Single-Use Tubes

Store Aliquots
(-80°C or -20°C)

Prepare Fresh Working
Solution for Experiment
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CAY10444 Mechanism of Action

Sphingosine-1-Phosphate (S1P)

S1P3 Receptor

G-protein Activation

CAY10444

Downstream Signaling
(e.g., Ca2+ mobilization)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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